3-Benzyl-8-(3-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-benzyl-8-(3-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C21H20FN3O3/c22-17-8-4-7-16(13-17)18(26)24-11-9-21(10-12-24)19(27)25(20(28)23-21)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H,23,28)
• InChI Key: FJWNSHCAIACLRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

3-Benzyl-8-(3-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as BF-8, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the family of spirocyclic compounds, which have been shown to possess a range of biological activities, including antimicrobial, antitumor, and antiviral properties.

Scientific Research Applications

Pharmacological Applications

Benzodiazepines and Nonbenzodiazepine Anxiolytics : The compound's structure suggests potential pharmacological properties. For example, studies on benzodiazepines and azaspirodecanediones, a class to which our compound is structurally related, have shown significant anxiolytic effects. These compounds are noteworthy for their non-addictive potential, effectiveness in treating anxiety, and minimal impairment of psychomotor functions (Goldberg, 1984).

Environmental Impact

Fate and Behavior in Aquatic Environments : Parabens, which share some functional group similarity with our compound, have been studied for their environmental persistence and endocrine-disrupting potential. Though our compound is not a paraben, understanding the behavior of structurally related compounds in water can provide insights into its potential environmental impact, including biodegradability and effects on aquatic life (Haman et al., 2015).

Chemical Synthesis and Modification

Synthetic Applications : The compound's structure suggests potential utility in chemical synthesis, either as an intermediate or a functional group modification target. Research on related heterocyclic compounds and their synthesis, such as benzothiazoles and triazines, provides a foundation for understanding the chemical reactivity and potential applications of our compound in synthesizing new materials or pharmaceuticals with desired properties (Kamal et al., 2015), (Verma et al., 2019).

Potential for CO2 Capture and Conversion

CO2 Capture and Utilization : The incorporation of nitrogen-doped porous polymers, including triazine frameworks, in CO2 capture technologies, suggests a potential application area for our compound if it exhibits similar structural features conducive to gas adsorption or catalysis. Research in this domain highlights the importance of structural design for enhancing CO2 capture efficiency and converting CO2 into useful products, which could be relevant for derivatives of the compound (Mukhtar et al., 2020).